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Compound of Interest

Compound Name: Elpetrigine

CAS No.: 212778-82-0

Cat. No.: B1671183

Get Quote

Executive Summary
Elpetrigine (Code: JZP-4, GW273293) is a third-generation phenylpyrazine anticonvulsant and

mood stabilizer. Structurally derived as a pyrazine analogue of lamotrigine, Elpetrigine
distinguishes itself through a broadened pharmacological profile. While it retains the voltage-

gated sodium channel (VGSC) inhibition characteristic of its class, Elpetrigine exhibits

enhanced and potent blockade of voltage-gated calcium channels (VGCCs). This dual-

mechanism—targeting both rapid neuronal firing (Na⁺) and neurotransmitter release (Ca²⁺)—

positions it as a critical investigational agent for refractory epilepsy, bipolar disorder, and

anxiety spectrum disorders.

This guide provides a technical deep-dive into the calcium channel blocking properties of

Elpetrigine, detailing its subtype specificity, mechanistic consequences, and experimental

validation protocols.
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IUPAC Name: 3-(2,3,5-trichlorophenyl)pyrazine-2,6-diamine[1]

CAS Number: 212778-82-0

Core Scaffold: Phenylpyrazine (distinct from the phenyltriazine scaffold of lamotrigine).

Substitution: Trichlorophenyl moiety (vs. dichlorophenyl in lamotrigine).[1][2][3][4]

Structural-Activity Relationship (SAR)
The substitution of the triazine ring with a pyrazine ring, combined with the additional chlorine

atom at the 5-position of the phenyl ring, significantly alters the lipophilicity and binding affinity

of the molecule. These modifications are hypothesized to increase the molecule's penetration

into the lipid bilayer, facilitating access to the transmembrane binding sites of High-Voltage

Activated (HVA) calcium channels, specifically the pore-forming

subunits.

Pharmacodynamics: Calcium Channel Blockade[1]
[5][6]
Elpetrigine functions as a state-dependent blocker, preferentially binding to channels in the

open or inactivated states, thereby stabilizing them and preventing reactivation. Its calcium

channel inhibition is broad-spectrum, affecting multiple HVA subtypes.

Subtype Specificity
Unlike selective blockers (e.g., nifedipine for L-type or ethosuximide for T-type), Elpetrigine
exhibits a "pan-channel" inhibitory effect on HVA channels, which is crucial for its efficacy in

dampening synaptic transmission.
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Channel
Subtype

Gene Family
Primary
Location

Elpetrigine
Effect

Functional
Consequence

L-Type Dendrites, Soma Potent Blockade

Reduces

postsynaptic

excitability and

gene

transcription

activation.

N-Type
Presynaptic

Terminals
Blockade

Inhibits fast

neurotransmitter

release

(Glutamate,

Norepinephrine).

P/Q-Type
Presynaptic

Terminals
Blockade

Inhibits fast

neurotransmitter

release; critical

for seizure

propagation.

Mechanism of Action: Presynaptic Inhibition
The therapeutic "ceiling" of pure sodium channel blockers is often limited by their inability to

stop synaptic vesicle fusion once depolarization reaches the terminal. Elpetrigine circumvents

this by directly inhibiting the

influx required for the SNARE complex fusion machinery.

Depolarization: Action potential arrives at the presynaptic terminal.

Channel Opening: VGCCs (

) undergo conformational change to the open state.

Elpetrigine Binding: Elpetrigine binds to the

subunit (likely intracellular or transmembrane access), stabilizing the inactivated state.
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Calcium Block:

influx is attenuated.

Neurotransmitter Suppression: Reduced intracellular

prevents synaptotagmin activation, inhibiting the release of Glutamate and Aspartate.

Comparative Potency (Elpetrigine vs. Lamotrigine)
While Lamotrigine inhibits N- and P/Q-type channels, its primary efficacy is driven by

blockade. Elpetrigine demonstrates a higher potency for calcium channels, which correlates
with its broader efficacy in anxiety models (elevated plus maze) where calcium signaling in the
amygdala is a key driver.

Visualization of Mechanism
The following diagram illustrates the dual-action mechanism of Elpetrigine at the presynaptic

terminal, highlighting the interruption of the glutamate release cascade.
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Figure 1: Dual-mechanism blockade of Elpetrigine preventing presynaptic glutamate release.

Experimental Validation Protocols
To rigorously validate the calcium channel blocking properties of Elpetrigine, the following

experimental workflows are recommended. These protocols ensure isolation of

currents from

and

interference.
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Whole-Cell Patch-Clamp Electrophysiology
Objective: Quantify the

of Elpetrigine on isolated

currents.

System Setup:

Cell Line: HEK293 cells stably expressing

(

) or primary rat cortical neurons.

Extracellular Solution (Bath): Choline-Cl based (to eliminate

currents) containing TTX (1

) and TEA-Cl (to block

).

Intracellular Solution (Pipette): CsCl-based (to block outward

currents).

Protocol Steps:

Giga-seal Formation: Establish >1

seal and break-in to whole-cell configuration.

Voltage Protocol: Hold membrane potential (

) at -80 mV. Apply depolarizing steps to +10 mV (100 ms duration) at 0.1 Hz.

Baseline Recording: Record stable baseline

current (
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) for 5 minutes.

Drug Application: Perfusion of Elpetrigine (0.1, 1, 10, 30, 100

). Allow 5 minutes for equilibration at each concentration.

Washout: Perfuse drug-free buffer to verify reversibility.

Analysis: Plot normalized current amplitude (

) vs. log[Concentration] to fit the Hill equation.

Calcium Flux Assay (High-Throughput)
Objective: Rapid screening of Elpetrigine potency against agonist-induced calcium spikes.

Workflow:

Loading: Load cells with a fluorescent calcium indicator (e.g., Fluo-4 AM).

Incubation: Pre-incubate cells with Elpetrigine for 20 minutes.

Stimulation: Inject high

buffer (depolarization) or specific agonists.

Measurement: Monitor fluorescence intensity (

) using a FLIPR (Fluorometric Imaging Plate Reader) system.

Visualization of Experimental Workflow
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Figure 2: Whole-cell patch-clamp workflow for isolating calcium currents.

Therapeutic Implications
The calcium channel blocking property of Elpetrigine is not merely an auxiliary effect but a

core driver of its expanded therapeutic index compared to second-generation antiepileptics.

Refractory Epilepsy: The blockade of P/Q-type channels (

) is particularly effective in preventing the propagation of seizure discharges in the
thalamocortical networks, where pure

blockers may fail.

Bipolar & Mood Disorders: Dysregulation of intracellular calcium signaling is a hallmark of

bipolar pathophysiology. Elpetrigine's ability to dampen

influx aligns with the mechanism of established mood stabilizers (e.g., Lithium, Valproate),
offering potential efficacy in the depressive phase of bipolar disorder where lamotrigine is
indicated.

Anxiety: The N-type (

) blockade reduces norepinephrine release in the locus coeruleus and amygdala, providing
anxiolytic effects observed in preclinical "four-plate" and "elevated plus maze" tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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